![molecular formula C14H17FN2O2 B4678472 N-butyl-3-(2-fluorophenyl)-4,5-dihydro-5-isoxazolecarboxamide](/img/structure/B4678472.png)
N-butyl-3-(2-fluorophenyl)-4,5-dihydro-5-isoxazolecarboxamide
Overview
Description
N-butyl-3-(2-fluorophenyl)-4,5-dihydro-5-isoxazolecarboxamide, also known as LY404039, is a drug that has been investigated for its potential therapeutic applications in a variety of neurological and psychiatric disorders. This compound belongs to the class of mGluR2/3 receptor agonists and has been shown to modulate glutamatergic neurotransmission, which is involved in various brain functions such as learning, memory, and emotion.
Mechanism of Action
N-butyl-3-(2-fluorophenyl)-4,5-dihydro-5-isoxazolecarboxamide acts as an agonist of mGluR2/3 receptors, which are located presynaptically on glutamatergic terminals. By stimulating these receptors, this compound reduces the release of glutamate, thereby decreasing excitatory neurotransmission. This mechanism of action is thought to underlie the compound's potential therapeutic effects in various neurological and psychiatric disorders.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects in the brain. These include reducing glutamate release, increasing GABA release, and modulating the activity of other neurotransmitter systems such as dopamine and serotonin. These effects are thought to contribute to the compound's potential therapeutic benefits in various disorders.
Advantages and Limitations for Lab Experiments
One advantage of using N-butyl-3-(2-fluorophenyl)-4,5-dihydro-5-isoxazolecarboxamide in lab experiments is its selectivity for mGluR2/3 receptors, which allows for more precise modulation of glutamatergic neurotransmission. However, one limitation is that the compound has a relatively short half-life, which may limit its effectiveness in certain experimental paradigms.
Future Directions
There are several future directions for research on N-butyl-3-(2-fluorophenyl)-4,5-dihydro-5-isoxazolecarboxamide. One area of interest is its potential therapeutic applications in addiction, where it may be able to reduce drug-seeking behavior by modulating glutamatergic neurotransmission. Another area of interest is its potential use in combination with other drugs, such as antipsychotics or antidepressants, to enhance their therapeutic effects. Finally, further studies are needed to better understand the mechanisms underlying the compound's effects and to optimize its pharmacological properties for clinical use.
Scientific Research Applications
N-butyl-3-(2-fluorophenyl)-4,5-dihydro-5-isoxazolecarboxamide has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders, including schizophrenia, anxiety, depression, and addiction. The compound has been shown to modulate glutamatergic neurotransmission by selectively activating mGluR2/3 receptors, which are involved in regulating the release of glutamate, the main excitatory neurotransmitter in the brain.
properties
IUPAC Name |
N-butyl-3-(2-fluorophenyl)-4,5-dihydro-1,2-oxazole-5-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17FN2O2/c1-2-3-8-16-14(18)13-9-12(17-19-13)10-6-4-5-7-11(10)15/h4-7,13H,2-3,8-9H2,1H3,(H,16,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JWHTXEQVSYPDLY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNC(=O)C1CC(=NO1)C2=CC=CC=C2F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17FN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.